Cas no 88989-01-9 (1-Naphthalenol, 2-[3-(phenylimino)-1-propenyl]-)

1-Naphthalenol, 2-[3-(phenylimino)-1-propenyl]- structure
88989-01-9 structure
Product Name:1-Naphthalenol, 2-[3-(phenylimino)-1-propenyl]-
CAS No:88989-01-9
MF:C19H15NO
MW:273.328504800797
CID:616999
PubChem ID:137086707
Update Time:2025-04-19

1-Naphthalenol, 2-[3-(phenylimino)-1-propenyl]- Chemical and Physical Properties

Names and Identifiers

    • 1-Naphthalenol, 2-[3-(phenylimino)-1-propenyl]-
    • 2-(3-anilinoprop-2-enylidene)naphthalen-1-one
    • 2-(3-Anilinoprop-2-en-1-ylidene)naphthalen-1(2H)-one
    • 88989-01-9
    • DTXSID70751097
    • Inchi: 1S/C19H15NO/c21-19-16(13-12-15-7-4-5-11-18(15)19)8-6-14-20-17-9-2-1-3-10-17/h1-14,21H/b8-6+,20-14+
    • InChI Key: TWNYCRFYGQLJBU-XXJIOMBKSA-N
    • SMILES: OC1C(/C=C/C=N/C2C=CC=CC=2)=CC=C2C=CC=CC2=1

Computed Properties

  • Exact Mass: 273.115364102g/mol
  • Monoisotopic Mass: 273.115364102g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 370
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.5
  • Topological Polar Surface Area: 32.6Ų
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